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Compound of Interest

Compound Name: N-Methoxy-N-methylacetamide-d3

Cat. No.: B12366308

Essential Safety and Handling Guide for N-Methoxy-
N-methylacetamide-d3

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling N-Methoxy-N-methylacetamide-d3.
The following procedures are based on available data for the structurally similar N-Methoxy-N-
methylacetamide and are intended to supplement, not replace, institutional safety protocols
and professional judgment.

Hazard Identification and Classification

N-Methoxy-N-methylacetamide is classified as a flammable liquid and vapor.[1][2] It is harmful
if swallowed, in contact with skin, or if inhaled.[3][4] It can cause skin irritation and serious eye
damage.[4]

Signal Word: Warning[1]

Hazard Statements:

e H226: Flammable liquid and vapor.[2]
e H302: Harmful if swallowed.[3][4]

e H312: Harmful in contact with skin.[3][4]
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H315: Causes skin irritation.[4]

H318: Causes serious eye damage.[4]

H332: Harmful if inhaled.[3][4]

H335: May cause respiratory irritation.[4]

Physical and Chemical Properties

Property Value

CAS Number 78191-00-1[1][5]

Molecular Formula CaH9NO:2 (for non-deuterated)
Molecular Weight 103.12 g/mol (for non-deuterated)
Boiling Point 152 °C (lit.)

Density 0.97 g/mL at 25 °C (lit.)

Flash Point 49 °C (120.2 °F) - closed cup

Operational Plan: Safe Handling and Storage

Adherence to a strict operational plan is critical to minimize exposure and ensure a safe
working environment.

Engineering Controls

o Always handle N-Methoxy-N-methylacetamide-d3 in a well-ventilated laboratory.

o Use of a chemical fume hood is strongly recommended, especially when handling the liquid
or preparing solutions.[6]

o Use explosion-proof electrical, ventilating, and lighting equipment.[1][2][5]

e Ground and bond container and receiving equipment to prevent static discharges.[1][2][5]

Personal Protective Equipment (PPE)
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The following personal protective equipment is paramount to ensure the safety of laboratory

personnel.
Body Part Personal Protective Specifications and Best
Equipment (PPE) Practices
Safety glasses with side
shields or chemical splash Must meet ANSI Z87.1
Eyes & Face goggles. A face shield is standards or European
recommended when thereisa  Standard EN166.[1][5]
risk of splashing.
Nitrile or neoprene gloves are
recommended. Inspect for
] ] tears or punctures before each
Hands Chemical-resistant gloves.
use. Change gloves
immediately upon
contamination.[6]
A flame-resistant lab coat is
recommended. It should be
Body Laboratory coat.

fully buttoned to provide

maximum coverage.[6]

Respiratory

Use in a well-ventilated area or
with local exhaust ventilation

(e.g., fume hood).

If ventilation is inadequate or if
handling large quantities, a
NIOSH-approved respirator
(such as a dust mask type

N95) may be necessary.[6][7]

Handling Procedures

e Avoid contact with skin, eyes, and clothing.[8]

» Do not breathe mist, vapors, or spray.[1]

o Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources. No

smoking.[1][2][5]
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» Use only non-sparking tools.[1][2][5]

e Wash hands thoroughly after handling.[8]

Storage

» Store in a cool, dry, and well-ventilated place.[1][2][5]
o Keep the container tightly closed.[1][2][5][8]

o Store away from incompatible materials such as strong oxidizing agents.[1]

Emergency Procedures

Immediate and appropriate action is crucial in the event of an emergency.
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Emergency

Procedure

Small Spills

Alert personnel in the immediate area. Wearing
appropriate PPE, cover the spill with an inert
absorbent material (e.g., vermiculite, sand).[1][6]
Carefully sweep or scoop the absorbed material
into a designated hazardous waste container.[6]
Clean the spill area with a laboratory detergent

and water.[6]

Large Spills

Evacuate the area immediately. Alert your
institution's emergency response team. Prevent

entry into the affected area.[6]

Fire

Use water spray, carbon dioxide (CO2), dry
chemical, or chemical foam to extinguish.[1][3]
Water mist may be used to cool closed

containers.[1]

First Aid: Skin Contact

Take off immediately all contaminated clothing.
Rinse affected areas with water or shower.[1][5]
Wash off immediately with soap and plenty of
water while removing all contaminated clothes

and shoes. Get medical attention.[1]

First Aid: Eye Contact

Rinse immediately with plenty of water, also
under the eyelids, for at least 15 minutes. Get

medical attention.[1]

First Aid: Inhalation

Remove from exposure and move to fresh air. If
not breathing, give artificial respiration. If
breathing is difficult, give oxygen. Get medical
aid.[8]

First Aid: Ingestion

Clean mouth with water. Get medical attention.
Do not induce vomiting unless directed by

medical personnel.[1][8]

Disposal Plan
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Proper disposal of N-Methoxy-N-methylacetamide-d3 and its containers is essential to
prevent environmental contamination and ensure regulatory compliance.

e Waste Characterization: Chemical waste generators must determine whether a discarded
chemical is classified as a hazardous waste according to US EPA guidelines (40 CFR 261.3)
and consult state and local regulations.[2]

» Disposal of Unused Product: Dispose of contents and container to an approved waste
disposal plant.[1] Offer surplus and non-recyclable solutions to a licensed disposal company.

[3]

o Contaminated Packaging: Dispose of as unused product. Do not reuse empty containers.[2]

[3]
e Environmental Precautions: Do not let the product enter drains.[3]

Experimental Workflow

The following diagram illustrates the standard workflow for the safe handling of N-Methoxy-N-
methylacetamide-d3 in a laboratory setting.
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Safe Handling Workflow for N-Methoxy-N-methylacetamide-d3

Preparation

Review Safety Data Sheet (SDS)

i

Don Personal Protective Equipment (PPE)
(Goggles, Gloves, Lab Coat)

i

Prepare Well-Ventilated Work Area
(Chemical Fume Hood)

Handling
A4

Dispense and Handle Chemical

i

Perform Experiment

Cleanup & Disposal

Decontaminate Work Area

|

Dispose of Waste in Designated
Hazardous Waste Container

i

Remove and Dispose of PPE Properly

'

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for safe handling of N-Methoxy-N-methylacetamide-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Personal protective equipment for handling N-Methoxy-
N-methylacetamide-d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12366308#personal-protective-equipment-for-
handling-n-methoxy-n-methylacetamide-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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